5-(1-Benzofuran-2-yl)-3-methyl-1,2,4-oxadiazole
Overview
Description
Benzofuran compounds are a class of compounds that are ubiquitous in nature . They have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds .
Synthesis Analysis
Benzofuran derivatives can be synthesized through various methods. For instance, a metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans is mediated by hypervalent iodine reagents . Another method involves the reaction of calcium carbide with salicylaldehyde p-tosylhydrazones or 2-hydroxyacetophenone p-tosylhydrazones to provide methyl-substituted benzofuran rings in good yields in the presence of cuprous chloride as a catalyst .
Molecular Structure Analysis
The molecular structure of benzofuran derivatives can vary based on the functional groups attached to the benzofuran ring . The structure of the specific compound “5-(1-Benzofuran-2-yl)-3-methyl-1,2,4-oxadiazole” was not found in the search results.
Chemical Reactions Analysis
Benzofuran derivatives can undergo various chemical reactions. For example, a nickel-catalyzed intramolecular nucleophilic addition reaction of aryl halides to aryl ketones can provide benzofuran derivatives in moderate yields .
Scientific Research Applications
Antimicrobial Activity
The benzofuran derivatives, including the 5-(1-Benzofuran-2-yl)-3-methyl-1,2,4-oxadiazole, have been studied for their antimicrobial properties. These compounds have shown potential in combating multidrug-resistant pathogenic bacteria, both Gram-positive and Gram-negative . The structural modification of these molecules can significantly affect their antimicrobial efficacy, making them a valuable asset in the development of new antimicrobial agents.
Antioxidant Properties
Benzofuran derivatives also exhibit promising antioxidant activities. The introduction of hydroxyl groups at specific positions can enhance these properties, which is crucial in the prevention of oxidative stress-related diseases . This makes them interesting candidates for further research in the development of antioxidant therapies.
Anti-inflammatory Applications
The anti-inflammatory potential of benzofuran compounds is another area of interest. Their ability to modulate inflammatory responses makes them suitable for the development of new anti-inflammatory drugs. This application is particularly relevant given the wide range of chronic diseases that involve inflammation as a key component .
Anticancer Agents
Benzofuran derivatives, including 5-(1-Benzofuran-2-yl)-3-methyl-1,2,4-oxadiazole, have been explored for their anticancer activities. They have shown promise in inhibiting the growth of various cancer cell lines, making them potential candidates for anticancer drug development . The relationship between their structure and activity is a critical area of study to optimize their therapeutic effects.
Antifungal Efficacy
The antifungal properties of benzofuran derivatives are noteworthy. They have been found to be effective against a range of fungal pathogens, suggesting their use in the treatment of fungal infections . The development of new antifungal agents is essential due to the increasing resistance to existing medications.
Antiviral Potential
Lastly, benzofuran derivatives have demonstrated antiviral activities. Their potential applications in treating viral infections make them a subject of significant interest, especially in the context of emerging and re-emerging viral diseases . Further research in this field could lead to the development of novel antiviral drugs.
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets.
Mode of Action
It is known that benzofuran derivatives can interact with various targets in the cell, leading to changes in cellular function . For instance, some benzofuran derivatives have been shown to inhibit the activity of certain enzymes, leading to a decrease in the production of specific proteins .
Biochemical Pathways
Given the broad range of biological activities exhibited by benzofuran compounds, it is likely that this compound affects multiple biochemical pathways .
Result of Action
Benzofuran compounds have been shown to exhibit a range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects . These effects suggest that the compound could have a significant impact on cellular function.
Future Directions
Benzofuran compounds have potential applications in many aspects due to their biological activities . They are potential natural drug lead compounds . For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease . Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents .
properties
IUPAC Name |
5-(1-benzofuran-2-yl)-3-methyl-1,2,4-oxadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O2/c1-7-12-11(15-13-7)10-6-8-4-2-3-5-9(8)14-10/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGUKAROQNOFYLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)C2=CC3=CC=CC=C3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1-Benzofuran-2-yl)-3-methyl-1,2,4-oxadiazole |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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